Cas no 1805112-34-8 (2-Chloro-6-ethoxy-3-fluorotoluene)

• Product Name: 2-Chloro-6-ethoxy-3-fluorotoluene
• CAS No: 1805112-34-8
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5003066
• Update Time: 2023-08-25

2-Chloro-6-ethoxy-3-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-ethoxy-3-fluorotoluene

• Inchi： 1S/C9H10ClFO/c1-3-12-8-5-4-7(11)9(10)6(8)2/h4-5H,3H2,1-2H3
• InChI Key： VDTQMTJCOGEQSC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2